3-(4-methylphenyl)-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-(4-methylphenyl)-2-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C23H18N4O2S2/c1-14-7-9-16(10-8-14)27-22(28)20-18(11-12-30-20)24-23(27)31-13-19-25-21(26-29-19)17-6-4-3-5-15(17)2/h3-12H,13H2,1-2H3
• InChI Key: VFTHTPBQISINOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C=CS3)N=C2SCC4=NC(=NO4)C5=CC=CC=C5C
• Molecular Formula: C23H18N4O2S2
• Molecular Weight: 446.5 g/mol
• CAS No.: 1223853-77-7

Description

The compound 3-(4-methylphenyl)-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one features a fused thieno[3,2-d]pyrimidin-4-one core, a bicyclic system combining thiophene and pyrimidine rings. Key structural attributes include:

• A 4-methylphenyl group at position 3 of the pyrimidinone ring, contributing hydrophobicity and steric bulk.
• A sulfanyl (-S-) linkage at position 2, connected to a 1,2,4-oxadiazole heterocycle substituted with a 2-methylphenyl group.

• Cyclocondensation of thiophene derivatives with substituted pyrimidine precursors.
• Thiol-alkylation reactions to introduce sulfanyl-linked substituents, as seen in the synthesis of structurally similar compounds (e.g., Scheme 4 in and ) .

Biological Activity

The compound 3-(4-methylphenyl)-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one belongs to a class of thieno[3,2-d]pyrimidine derivatives which have garnered attention for their potential biological activities. This article reviews the biological activity of this compound, focusing on its antitumor and antimicrobial properties, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure

The compound's structure can be broken down into several key components:

• Thieno[3,2-d]pyrimidinone core : This moiety is known for various biological activities.
• Oxadiazole ring : Often associated with antimicrobial and antitumor properties.
• Methylphenyl substituents : These groups influence the compound's lipophilicity and biological interactions.

Antitumor Activity

Recent studies have highlighted the antitumor potential of thieno[3,2-d]pyrimidine derivatives. For instance:

• Compound Evaluation : A series of thieno[3,2-d]pyrimidines were synthesized and tested against various cancer cell lines including SU-DHL-6 and K562. The most promising compounds exhibited IC50 values in the low micromolar range (e.g., IC50 = 0.55 μM for SU-DHL-6) with low toxicity towards normal cells (CC50 = 15.09 μM) .
• Mechanism of Action : The observed antitumor effects are attributed to the induction of apoptosis and inhibition of cell migration in cancer cells .

Antimicrobial Activity

The oxadiazole moiety has been linked to significant antimicrobial properties:

• Broad Spectrum Activity : Compounds containing oxadiazole rings have shown efficacy against various bacterial strains including E. coli and S. aureus, as well as antifungal activity against C. albicans .
• Mechanism of Action : The antimicrobial action is believed to result from disruption of microbial cell membranes and inhibition of critical enzymes .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of thieno[3,2-d]pyrimidine derivatives:

• Substituent Effects : Studies indicate that specific substitutions on the thieno[3,2-d]pyrimidine scaffold enhance antitumor activity. For example, modifications in the position and type of substituents can significantly alter potency against cancer cell lines .
• Conformational Analysis : The conformation of the compound plays a role in its binding affinity to target enzymes, which is critical for its biological effectiveness .

Case Studies

Several case studies provide insights into the biological activity of this compound:

• Anticancer Efficacy : In one study, derivatives were tested on multiple cancer cell lines revealing a consistent pattern where modifications led to increased cytotoxicity .
• Antimicrobial Testing : Another research focused on oxadiazole derivatives demonstrated strong inhibition against Mycobacterium tuberculosis, highlighting the potential for treating resistant strains .

Data Summary

Compound	Activity Type	Target	IC50/CC50	Reference
12e	Antitumor	SU-DHL-6	IC50 = 0.55 μM / CC50 = 15.09 μM
Oxadiazole Derivative	Antimicrobial	E. coli, S. aureus	Not specified
Thieno Derivative	Antitubercular	M. tuberculosis	Not specified

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Substituents	Heterocyclic Systems	Molecular Weight (g/mol)	Notable Properties
Target Compound	Thieno[3,2-d]pyrimidin-4-one	3-(4-methylphenyl), 2-(oxadiazolylmethylsulfanyl)	1,2,4-Oxadiazole	~464.5 (estimated)	High lipophilicity due to aromatic substituents; potential kinase inhibition
2-[(3,5-Dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-5-(4-methylphenyl)-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one ()	Thieno[2,3-d]pyrimidin-4-one	3-Prop-2-enyl, 5-(4-methylphenyl), oxazolylmethylsulfanyl	1,2-Oxazole	451.5	Enhanced reactivity from allyl group; possible solubility challenges
3-Ethyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one ()	Thieno[2,3-d]pyrimidin-4-one	3-Ethyl, 5-(thiophen-2-yl)	None (thiophene substituent)	306.4	Lower molecular weight; thiophene may improve π-π stacking
Chromeno[4,3-d]pyrimidin-5-one ()	Chromeno-pyrimidine	4-(Piperidin-1-yl)phenyl, 2-thioxo	Piperidine	377.4	Improved solubility from piperidine; computational drug-likeness

Functional and Pharmacological Implications

(a) Heterocyclic Systems

• The 1,2,4-oxadiazole moiety in the target compound distinguishes it from analogues with 1,3,4-thiadiazole () or isoxazole () systems. Oxadiazoles are known for metabolic stability and hydrogen-bonding capacity, which may enhance target engagement compared to thiadiazoles .

(b) Substituent Effects

• 4-Methylphenyl vs. Piperidinyl Groups: The target compound’s 4-methylphenyl group increases hydrophobicity compared to the piperidine-containing chromeno-pyrimidine (), which may limit aqueous solubility but improve membrane permeability .
• Sulfanyl Linkers : The sulfanyl group in the target compound and its analogues (e.g., ) facilitates disulfide bond formation or metal coordination, relevant to antioxidant or enzyme-inhibitory activities .

(c) Computational and Experimental Data

• The chromeno-pyrimidine derivative () demonstrated favorable drug-like properties (e.g., oral bioavailability) in computational studies, suggesting that the target compound’s analogous heterocyclic framework may share similar pharmacokinetic profiles .
• Thienopyrimidinones with allyl substituents () exhibit higher reactivity, which could translate to covalent binding modes in biological targets, unlike the non-covalent interactions expected for the target compound .